Cas no 876576-42-0 (2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide)

2-(2,4-Dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)acetamide is a brominated phenoxy acetamide derivative featuring a sulfolane-based moiety. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, combining a dibromophenoxy group with a sulfonamide-containing thiolane ring. The presence of bromine atoms enhances its potential as an intermediate in cross-coupling reactions, while the sulfolane group may contribute to solubility and stability in various solvents. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of bioactive molecules targeting sulfur-mediated pathways. The compound’s purity and reactivity profile support its use in controlled synthetic transformations.

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide structure

876576-42-0 structure

Product name:2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide

CAS No:876576-42-0

MF:C₁₂H₁₃Br₂NO₄S

MW:427.108920812607

CID:6284392

PubChem ID:18777474

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
- 2-(2,4-dibromophenoxy)-N-(1,1-dioxothiolan-3-yl)acetamide
- 2-(2,4-dibromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
- HMS3037M08
- CHEMBL1440990
- F2545-0384
- SMR000811066
- MLS001234899
- AKOS006410590
- 876576-42-0
- Inchi： 1S/C12H13Br2NO4S/c13-8-1-2-11(10(14)5-8)19-6-12(16)15-9-3-4-20(17,18)7-9/h1-2,5,9H,3-4,6-7H2,(H,15,16)
- InChI Key： ICQOBUWCNFQEDY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1OCC(NC1CCS(C1)(=O)=O)=O)Br

Computed Properties

Exact Mass: 426.89115g/mol
Monoisotopic Mass: 424.89320g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 451
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.8Å²
XLogP3: 2.2

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2545-0384-5mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2545-0384-25mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	25mg	$109.0	2023-05-16
Life Chemicals	F2545-0384-3mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2545-0384-20μmol	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2545-0384-15mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	15mg	$89.0	2023-05-16
Life Chemicals	F2545-0384-10μmol	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2545-0384-1mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2545-0384-40mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	40mg	$140.0	2023-05-16
Life Chemicals	F2545-0384-10mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2545-0384-2mg	2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	876576-42-0	90%+	2mg	$59.0	2023-05-16

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide Related Literature

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Additional information on 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide

Comprehensive Overview of 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide (CAS No. 876576-42-0)

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 876576-42-0, combines a 2,4-dibromophenoxy moiety with a thiolane-1,1-dioxide backbone, making it a subject of study for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, given its structural resemblance to sulfonamide-based therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide has surged due to their versatility in medicinal chemistry. The compound’s acetamide group and dibromophenoxy substituent contribute to its potential as a scaffold for designing enzyme inhibitors or antimicrobial agents. This aligns with current trends in addressing antibiotic resistance and developing targeted therapies for chronic diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 876576-42-0 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its thiolane-1,1-dioxide core is particularly noteworthy, as sulfone-containing compounds often exhibit enhanced metabolic stability and bioavailability. These properties are critical for pharmaceutical applications, where researchers frequently search for terms like "sulfone derivatives in drug design" or "brominated phenoxy acetamides."

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide could serve as a precursor for herbicides or plant growth regulators, given the bioactivity of similar brominated aromatic compounds. This aligns with growing interest in sustainable agriculture and eco-friendly pest control solutions, topics frequently queried in scientific databases and AI-driven search engines.

Analytical characterization of 876576-42-0 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound’s purity and structural integrity, which are essential for reproducibility in research. Keywords like "analytical validation of complex acetamides" or "spectroscopic analysis of sulfone derivatives" reflect common queries among chemists investigating this niche.

As the scientific community continues to explore 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide, its role in addressing global health and agricultural challenges remains promising. Future studies may focus on optimizing its synthetic route or expanding its applications in material science, where sulfone-based polymers are gaining traction. This compound exemplifies the intersection of innovation and practicality in modern chemistry.